![molecular formula C10H7NO5S B1199599 5-(Hydroxyimino)-6-oxo-5,6-dihydronaphthalene-2-sulfonic acid CAS No. 6345-59-1](/img/structure/B1199599.png)
5-(Hydroxyimino)-6-oxo-5,6-dihydronaphthalene-2-sulfonic acid
Overview
Description
5-(hydroxyimino)-6-oxo-5,6-dihydronaphthalene-2-sulfonic acid is an arenesulfonic acid that is 5,6-dihydronaphthalene-2-sulfonic acid bearing hydroxyimino and oxo substituents at positions 5 and 6 respectively. The trisodium-iron(3+) salt is the biological stain 'naphthol green B'. It is an arenesulfonic acid, a ketoxime and a naphthalenone. It is a conjugate acid of a 5-(oxidoimino)-6-oxo-5,6-dihydronaphthalene-2-sulfonate.
Scientific Research Applications
Photolysis and Thermolysis Research
The compound has been used in studies focusing on photolysis and thermolysis. Research indicates that photolysis and thermolysis of certain derivatives lead to various final products, depending on the position of substitution (Baumbach et al., 1991).
Polymer Chemistry
In the field of polymer chemistry, the compound is involved in the synthesis of sulfonated polyimide (SPI) membranes. These membranes, synthesized using compounds like 5-(Hydroxyimino)-6-oxo-5,6-dihydronaphthalene-2-sulfonic acid, are notable for their water sorption, proton conduction, and methanol permeation properties, which are significant for various industrial applications (Lee et al., 2006).
Environmental Microbiology
In environmental microbiology, derivatives of this compound are investigated for their degradation by bacterial communities. This research is vital for understanding the biodegradation of xenobiotic compounds in natural water systems (Nörtemann et al., 1986).
Advanced Material Science
Studies in advanced material science explore the synthesis of novel polyimide copolymers containing this compound. These copolymers exhibit unique properties like solubility in polar organic solvents and significant thermal stability, making them useful in various technological applications (Saito et al., 2011).
Crystallography and Coordination Chemistry
Research in crystallography and coordination chemistry uses this compound for synthesizing and studying the structures of various metal salts. These studies provide insights into molecular arrangements and potential applications in materials science (Genther et al., 2007).
Organic Chemistry
The compound is also relevant in organic chemistry for understanding reactions such as sulfonation, where it participates in various chemical transformations. This knowledge is essential for synthesizing specialized organic compounds for different industrial uses (Ansink et al., 2010).
properties
IUPAC Name |
6-hydroxy-5-nitrosonaphthalene-2-sulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO5S/c12-9-4-1-6-5-7(17(14,15)16)2-3-8(6)10(9)11-13/h1-5,12H,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDPZWHLPCUZHPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=O)O)C=C1S(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO5S | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30276019 | |
Record name | MLS002608562 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30276019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.23 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6345-59-1 | |
Record name | MLS002608562 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43563 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | MLS002608562 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30276019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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